5-(2-Fluorophenyl)furan-2-carboxylic acid
Overview
Description
“5-(2-Fluorophenyl)furan-2-carboxylic acid” is a chemical compound with the CAS Number: 353761-02-1 . Its molecular weight is 206.17 and its IUPAC name is 5-(2-fluorophenyl)-2-furoic acid . It is a solid substance and is stored in a dry environment at 2-8°C .
Molecular Structure Analysis
The molecular structure of “5-(2-Fluorophenyl)furan-2-carboxylic acid” is characterized by a furan ring bearing a carboxylic acid group . The InChI code for this compound is 1S/C11H7FO3/c12-8-4-2-1-3-7(8)9-5-6-10(15-9)11(13)14/h1-6H, (H,13,14) .
Chemical Reactions Analysis
While specific chemical reactions involving “5-(2-Fluorophenyl)furan-2-carboxylic acid” are not detailed in the retrieved sources, studies on similar compounds provide some insights . For example, the reductive amination of 5-formylfuran-2-carboxylic acid (FFCA) has been studied with a cobalt phosphide nanorod catalyst to yield 5-aminomethylfuran carboxylic acid (AMFCA) .
Physical And Chemical Properties Analysis
“5-(2-Fluorophenyl)furan-2-carboxylic acid” is a solid substance . It has a molecular weight of 206.17 and its IUPAC name is 5-(2-fluorophenyl)-2-furoic acid . It is stored in a dry environment at 2-8°C .
Scientific Research Applications
- Field : Biomass Conversions
- Application : The compound is used in the catalytic reduction systems of 2-furancarboxylic acid (FCA) and 2,5-furandicarboxylic acid (FDCA) with H2 without reduction of the carboxyl groups .
- Method : Furan ring hydrogenation to tetrahydrofuran-2-carboxylic acid (THFCA) and tetrahydrofuran-2,5-dicarboxylic acid (THFDCA) easily proceeds over Pd catalysts .
- Results : These reactions proceed over Pt catalysts with good yields (~70%) at optimized conditions .
- Field : Biobased Polyamides
- Application : The compound is used in the reductive amination of 5-formylfuran-2-carboxylic acid (FFCA) and its dimethylacetal form (FFCA-acetal) to yield 5-aminomethylfuran carboxylic acid (AMFCA) .
- Method : The process was studied with a cobalt phosphide nanorod catalyst .
- Results : The result is AMFCA which can be potentially used as a monomer for biobased polyamides .
Reductive Conversion of Biomass-Derived Furancarboxylic Acids
Reductive Amination of 5-Formyl-2-furancarboxylic Acid
- Field : Green Chemistry
- Application : Furan platform chemicals (FPCs) are directly available from biomass (furfural and 5-hydroxy-methylfurfural). They are used in the manufacture of a wide range of compounds .
- Method : The process involves the conversion of biomass into FPCs .
- Results : The result is a variety of compounds that can be economically synthesized from biomass via FPCs .
- Field : Material Science
- Application : 2-Furoic acid is used in the synthesis of a single-molecule magnet, Mn 11 Gd 2 based high-nuclearity heterometallic complex .
- Method : The process involves the use of 2-furoic acid in the synthesis .
- Results : The result is a high-nuclearity heterometallic complex .
- Field : Medicinal Chemistry
- Application : 2-Furoic acid is used in the synthesis of an orally active antidiabetic vanadyl complex, bis (α-furancarboxylato)oxovanadium (IV) .
- Method : The process involves the use of 2-furoic acid in the synthesis .
- Results : The result is an orally active antidiabetic vanadyl complex .
Furan Platform Chemicals
Synthesis of Single-Molecule Magnet
Synthesis of Orally Active Antidiabetic Vanadyl Complex
- Field : Polymer Science
- Application : 2,5-Furandicarboxylic acid (FDCA) is a promising molecule for the synthesis of bio-based polyesters, such as polyethylene 2,5-furandicarboxylate (PEF) .
- Method : The process involves the polymerization of FDCA to form PEF .
- Results : The result is a bio-based polyester that can potentially replace petroleum-based polyesters .
- Field : Material Science
- Application : FDCA is used in the synthesis of bio-based organogelators .
- Method : The process involves the use of FDCA in the synthesis of organogels .
- Results : The result is a bio-based organogelator .
- Field : Green Chemistry
- Application : FPCs have made steady, impressive, and progressive impacts over the last 9 decades in various industries including textiles, paints and coatings, energy sector, polymers, plastics, woods, sugar chemistry, pharmacy, aerospace and the automotive industries .
- Method : The process involves the conversion of biomass into FPCs .
- Results : The result is a variety of compounds that can be economically synthesized from biomass via FPCs .
Polyethylene 2,5-furandicarboxylate (PEF)
Organogels
Sustainable Chemicals
Safety And Hazards
The safety information for “5-(2-Fluorophenyl)furan-2-carboxylic acid” indicates that it may cause skin irritation and serious eye irritation . The compound is labeled with the signal word “Warning” and the hazard statements H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and face thoroughly after handling .
Future Directions
The future directions for “5-(2-Fluorophenyl)furan-2-carboxylic acid” and similar compounds are promising. Furan platform chemicals, including furan carboxylic acids, are being explored for their potential in the production of bio-based materials . For instance, 5-aminomethylfuran carboxylic acid (AMFCA), which can be synthesized from 5-formylfuran-2-carboxylic acid (FFCA), could potentially be used as a monomer for bio-based polyamides .
properties
IUPAC Name |
5-(2-fluorophenyl)furan-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FO3/c12-8-4-2-1-3-7(8)9-5-6-10(15-9)11(13)14/h1-6H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRMHOKHCKXBRIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00352995 | |
Record name | 5-(2-fluorophenyl)-2-furoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00352995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Fluorophenyl)furan-2-carboxylic acid | |
CAS RN |
353761-02-1 | |
Record name | 5-(2-fluorophenyl)-2-furoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00352995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(2-fluorophenyl)furan-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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